3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea

• IUPAC Name: 1-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)-1,3-thiazol-2-yl]-3-phenylurea
• InChI: InChI=1S/C17H20N4O2S/c22-15(21-10-4-5-11-21)9-8-14-12-24-17(19-14)20-16(23)18-13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11H2,(H2,18,19,20,23)
• InChI Key: PGFPLPKHWNLOGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

The compound “3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea” is an organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The specific synthesis process for “3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea” is not available in the retrieved data.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, a thiazole ring, and a phenylurea moiety. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Drug Discovery

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Pharmacophore Exploration

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Stereochemistry

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Three-Dimensional Coverage

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Biological Activities

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Synthesis of Alkaloids

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PARP Inhibition

A series of benzimidazole carboxamide derivatives, including “3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea”, have been synthesized and characterized. .

Cancer Treatment

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Future Directions

Pyrrolidine derivatives, including “3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}-1-phenylurea”, have potential for further exploration in drug discovery due to their versatile scaffold. Future research could focus on the design of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

The primary target of this compound is the Poly (ADP-ribose) Polymerase (PARP) . PARP is an enzyme that plays a crucial role in the DNA damage repair process .

Mode of Action

The compound interacts with its target, PARP, through intermolecular hydrogen bond interactions between the amide bond and Gly-863 and Ser-904 residues in the active site of PARP-1 . This interaction contributes crucially to the potency of the compound, along with the π-π interaction with Tyr-907 .

Biochemical Pathways

The compound’s interaction with PARP affects the DNA damage repair process. PARP-1 and PARP-2 catalyze the degradation of nicotinamide adenine dinucleotide (NAD+) to nicotinamide and ADP-ribose, and the synthesis of poly (ADP-ribose) on the acceptor proteins by the formed ADP-ribose as substrate . This is an essential process in the repair of DNA .

Pharmacokinetics

The pyrrolidine ring in the compound is known to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional (3d) coverage due to the non-planarity of the ring . These properties could potentially influence the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and its bioavailability.

Result of Action

The result of the compound’s action is the inhibition of PARP, which disrupts the DNA damage repair process . This could potentially lead to cell death, making the compound a potent inhibitor for the treatment of cancer .